Cas no 1797062-83-9 (1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one
• CAS No: 1797062-83-9
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 5370165
• Update Time: 2025-05-24

1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-Pyridazinyloxy)-1-piperidinyl]-2-(2-thienyl)ethanone
• 1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one

• Inchi： 1S/C15H17N3O2S/c19-15(11-13-3-2-10-21-13)18-8-5-12(6-9-18)20-14-4-1-7-16-17-14/h1-4,7,10,12H,5-6,8-9,11H2
• InChI Key： BVRFQMJGLJQXSM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(OC2=NN=CC=C2)CC1)CC1SC=CC=1

Experimental Properties

• Density: 1.291±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.3±50.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one

1-[4-(Pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one (CAS No. 1797062-83-9): A Comprehensive Overview

1-[4-(Pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one (CAS No. 1797062-83-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the class of compounds known as pyridazinyl piperidines. Its unique structural features and pharmacological properties make it a promising candidate for various therapeutic areas, particularly in the treatment of neurological disorders and cancer.

The molecular structure of 1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one consists of a pyridazine ring, a piperidine ring, and a thiophene moiety, all interconnected through specific functional groups. The presence of these heterocyclic rings and functional groups imparts distinct chemical and biological properties to the compound. The pyridazine ring, for instance, is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for receptor binding and biological activity. The piperidine ring, on the other hand, provides flexibility and conformational stability, while the thiophene moiety contributes to the overall hydrophobicity and lipophilicity of the molecule.

Recent studies have highlighted the potential of 1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one in modulating various biological targets. One notable area of research is its interaction with serotonin receptors. Serotonin receptors play a critical role in regulating mood, sleep, and appetite, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Research has shown that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT₇ receptor subtype. This selective binding property suggests that it could be developed into a novel therapeutic agent for treating mood disorders with fewer side effects compared to existing drugs.

In addition to its potential in psychiatric disorders, 1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one has also shown promise in cancer research. Studies have demonstrated that this compound possesses anti-proliferative properties against various cancer cell lines. Specifically, it has been found to inhibit the growth of breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be further developed as a potential anti-cancer agent.

The pharmacokinetic properties of 1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration. It also demonstrates low toxicity in animal models, which is a crucial factor for its potential clinical development.

To further understand the therapeutic potential of 1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions such as depression and breast cancer. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-[4-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one (CAS No. 1797062-83-9) is a promising compound with diverse therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further development in both psychiatric disorders and cancer therapy. Ongoing research and clinical trials will continue to provide valuable insights into its potential as a novel therapeutic agent.